Cas no 50509-76-7 (4-Bromo-2-trifluoromethylbenzo[h]quinoline)
50509-76-7 structure
Product Name:4-Bromo-2-trifluoromethylbenzo[h]quinoline
CAS No:50509-76-7
MF:C14H7BrF3N
MW:326.111293077469
CID:933873
PubChem ID:629946
Update Time:2025-04-19
4-Bromo-2-trifluoromethylbenzo[h]quinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-trifluoromethylbenzo[h]quinoline
- 4-bromo-2-(trifluoromethyl)benzo[h]quinoline
- 50509-76-7
- DB-262954
- DTXSID80348073
- WGBFMVUMOCFRSY-UHFFFAOYSA-N
-
- Inchi: 1S/C14H7BrF3N/c15-11-7-12(14(16,17)18)19-13-9-4-2-1-3-8(9)5-6-10(11)13/h1-7H
- InChI Key: WGBFMVUMOCFRSY-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(F)(F)F)N=C2C=1C=CC1C=CC=CC2=1
Computed Properties
- Exact Mass: 324.97140g/mol
- Monoisotopic Mass: 324.97140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 12.9Ų
4-Bromo-2-trifluoromethylbenzo[h]quinoline Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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